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Compound of Interest

3-Chloropropylamine
Compound Name:
hydrochloride

Cat. No.: B046521

An In-depth Technical Guide to the Physical Properties of 3-Chloropropylamine
Hydrochloride

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical intermediates is fundamental to successful
synthesis and formulation. 3-Chloropropylamine hydrochloride (CAS No. 6276-54-6) is a
key bifunctional building block used in the synthesis of various pharmaceutical compounds.
This technical guide provides a detailed overview of its core physical properties, compiled from
various sources.

Core Physical and Chemical Properties

3-Chloropropylamine hydrochloride is the salt form of 3-chloropropylamine, which enhances
the compound's stability and handling characteristics compared to its free amine form.[1] Its
bifunctional nature, containing both a primary amine and an alkyl chloride, makes it a versatile
reagent in organic synthesis.[1]

The quantitative physical data for 3-Chloropropylamine hydrochloride are summarized in the
table below. It is important to note that minor variations in reported values exist across different
suppliers and literature, which may be attributed to differences in purity and analytical
methodologies.

Table 1: Summary of Physical Properties
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Property Value Source(s)
CAS Number 6276-54-6 [2][3]
Molecular Formula C3HsCIN - HCI (or CsHoClI2N) [41031[5]
Molecular Weight 130.01 - 130.02 g/mol [2][6]

White to beige or light brown
Appearance crystalline powder/chunks.[3] [B161[7181[9]

[e17]8el

Melting Point 145 - 153 °C [7][10]

130.7°C at 760 mmHg (Note:
Boiling Point Likely corresponds to the free [41[10][11]

base)

9.58 mmHg at 25°C (Note:

Vapor Pressure Likely corresponds to the free [4][10][11]
base)

Purity (Assay) >97% [2]

Water Content <0.5% - <1.0% [31[12]

Solubility Profile

The hydrochloride salt form significantly influences the solubility of the compound, rendering it
soluble in polar solvents.

Table 2: Solubility Data
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Solvent Solubility Source(s)
Water Soluble [7]
Methanol Soluble / Slightly Soluble [819]
Ethanol Soluble

Dimethyl Sulfoxide (DMSO) Slightly Soluble [819]
Chloroform Insoluble

Toluene Insoluble

Stability and Handling

3-Chloropropylamine hydrochloride is stable under normal storage conditions.[7] However, it
is hygroscopic, meaning it readily absorbs moisture from the air.[2][7] Therefore, it should be
stored in a tightly sealed container in a dry, cool, and well-ventilated place.[7][9] It is
incompatible with strong oxidizing agents.[7]

Experimental Protocols

While detailed, step-by-step experimental protocols for the determination of every physical
property of this specific compound are not extensively published, standard analytical methods
are employed. For the intended audience, the following represents the established
methodologies for the key specifications cited.

o Purity (Argentometric Titration): The purity of 3-Chloropropylamine hydrochloride is often
determined by argentometric titration, which quantifies the total chloride content.[3][12]

o Principle: A known mass of the sample is dissolved in an appropriate solvent (e.g., water
or dilute acid). The solution is then titrated with a standardized solution of silver nitrate
(AgNO:s). The chloride ions (from both the hydrochloride salt and the covalent C-Cl bond,
depending on sample preparation) react with silver ions to form a silver chloride (AgCl)
precipitate.

o Endpoint Detection: The endpoint is typically detected using a potassium chromate
indicator (Mohr's method) or potentiometrically.
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o Calculation: The purity is calculated based on the volume of AgNOs solution consumed, its
concentration, and the initial mass of the sample.

Water Content (Karl Fischer Titration): This is the standard method for determining the water
content in a solid sample.[12]

o Principle: The sample is introduced into a Karl Fischer titration cell containing a
specialized reagent. The reagent contains iodine, sulfur dioxide, a base, and a solvent
(like methanol). Water reacts with the iodine and sulfur dioxide in a 1:1 molar ratio.

o Endpoint Detection: The endpoint is reached when all the water has been consumed, and
excess free iodine is detected, typically by an electrochemical method (bivoltammetric
indication).

o Calculation: The amount of water is calculated from the amount of iodine-containing titrant
consumed.

Melting Point Determination: The melting point is a key indicator of purity and is typically
measured using the capillary method.

o Sample Preparation: A small amount of the finely powdered, dry sample is packed into a
thin-walled capillary tube.

o Apparatus: The capillary tube is placed in a melting point apparatus, which heats the
sample at a controlled rate.

o Measurement: The temperature at which the substance first begins to melt (onset) and the
temperature at which the substance is completely liquid (clear point) are recorded as the
melting range. For a pure substance, this range is narrow.

Identity (FTIR Spectroscopy): Fourier-Transform Infrared (FTIR) spectroscopy is used to
confirm the identity of the compound by analyzing its molecular vibrations.

o Principle: A beam of infrared light is passed through the sample. The molecules absorb
energy at specific frequencies corresponding to the vibrational frequencies of their
functional groups.
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o Spectrum: The resulting spectrum is a plot of absorbance (or transmittance) versus

wavenumber. The presence of characteristic peaks for N-H bonds (amine salt), C-H

bonds, and the C-Cl bond confirms the molecular structure. The obtained spectrum is

compared against a reference spectrum for confirmation.[3][12]

Structure-Property Relationships

The physical properties of 3-Chloropropylamine hydrochloride are a direct consequence of

its molecular structure. The diagram below illustrates the logical relationship between its

structural features and its key physical characteristics.

Molecular Structure
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Caption: Structure-property relationships of 3-Chloropropylamine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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